Cas no 2168102-97-2 (2-amino-3,3-dimethylbutane-1-sulfonyl fluoride)

• Product Name: 2-amino-3,3-dimethylbutane-1-sulfonyl fluoride
• CAS No: 2168102-97-2
• MF: C₆H₁₄FNO₂S
• MW: 183.244264125824
• CID: 6246184
• PubChem ID: 165735128
• Update Time: 2025-05-19

2-amino-3,3-dimethylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3-dimethylbutane-1-sulfonyl fluoride
• EN300-1576975
• 2168102-97-2

• Inchi： 1S/C6H14FNO2S/c1-6(2,3)5(8)4-11(7,9)10/h5H,4,8H2,1-3H3
• InChI Key： RNWWZNUUPAUSBJ-UHFFFAOYSA-N
• SMILES： S(CC(C(C)(C)C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 183.07292802g/mol
• Monoisotopic Mass: 183.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-3,3-dimethylbutane-1-sulfonyl fluoride

Introduction to 2-Amino-3,3-Dimethylbutane-1-Sulfonyl Fluoride (CAS No. 2168102-97-2)

The compound 2-Amino-3,3-Dimethylbutane-1-Sulfonyl Fluoride, identified by the CAS registry number CAS No. 2168102-97-2, is a significant chemical entity with diverse applications in various fields. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a branched alkyl chain containing an amino group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it valuable in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Amino-3,3-Dimethylbutane-1-Sulfonyl Fluoride in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. The sulfonyl fluoride group is known to act as a bioisostere for other functional groups, offering advantages in terms of stability and bioavailability. This has led to its use in designing novel therapeutic agents with improved pharmacokinetic profiles.

In addition to its role in drug development, CAS No. 2168102-97-2 has been investigated for its applications in materials science. The compound's ability to form stable covalent bonds under certain conditions makes it a promising candidate for the synthesis of advanced materials, such as polymers and ceramics. Recent advancements in nanotechnology have further expanded its potential uses, particularly in the creation of nanostructured materials with tailored properties.

The synthesis of 2-Amino-3,3-Dimethylbutane-1-Sulfonyl Fluoride involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. Subsequent steps include fluorination and functionalization to introduce the amino group and other substituents. Researchers have optimized these processes to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and industrial standards.

From an environmental perspective, the ecological impact of CAS No. 2168102-97-2 has been a subject of recent scrutiny. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradability; however, further research is needed to fully understand its environmental fate and impact.

In conclusion, 2-Amino-3,3-Dimethylbutane-1-Sulfonyl Fluoride (CAS No. 2168102-97-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both research and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.